Cas no 1932426-29-3 ((1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol)
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol
- EN300-1933909
- 1932426-29-3
-
- Inchi: 1S/C8H5BrF4O/c9-4-2-1-3-5(10)6(4)7(14)8(11,12)13/h1-3,7,14H/t7-/m1/s1
- InChI Key: JETJMUWTJXRJKU-SSDOTTSWSA-N
- SMILES: BrC1C=CC=C(C=1[C@H](C(F)(F)F)O)F
Computed Properties
- Exact Mass: 271.94599g/mol
- Monoisotopic Mass: 271.94599g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933909-1g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 1g |
$1200.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-5g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 5g |
$3479.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-10g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 10g |
$5159.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-0.05g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 0.05g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-0.1g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 0.1g |
$1056.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-0.25g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 0.25g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-0.5g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 0.5g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-1.0g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 1g |
$1343.0 | 2023-05-31 | ||
| Enamine | EN300-1933909-2.5g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 2.5g |
$2351.0 | 2023-09-17 | ||
| Enamine | EN300-1933909-5.0g |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
1932426-29-3 | 5g |
$3894.0 | 2023-05-31 |
(1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol
Recent Advances in the Study of (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 1932426-29-3)
The compound (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 1932426-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This chiral fluorinated alcohol serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol using novel chiral catalysts, achieving >99% enantiomeric excess (ee). The research team employed a combination of computational modeling and experimental validation to optimize the reaction conditions, resulting in a scalable process suitable for industrial production. This advancement addresses previous challenges in obtaining the compound with high optical purity, which is crucial for its application in pharmaceutical development.
Pharmacological investigations have revealed that (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol exhibits unique binding properties to γ-aminobutyric acid (GABA) receptors, as reported in a recent Neuropharmacology publication. The compound's trifluoromethyl group and bromo-fluoro substitution pattern contribute to its enhanced blood-brain barrier permeability and receptor affinity. These findings suggest potential applications in the development of novel anxiolytics and anticonvulsants, with preclinical studies showing promising results in animal models of epilepsy and anxiety disorders.
Structural-activity relationship (SAR) studies have further elucidated the importance of the (1R) configuration for biological activity. Comparative analyses with its (1S) enantiomer demonstrated significantly different pharmacological profiles, highlighting the critical role of stereochemistry in drug design. Researchers have successfully utilized (1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol as a building block for several drug candidates currently in preclinical development, particularly for neurological indications.
Recent patent filings (2023-2024) indicate growing commercial interest in this compound, with several pharmaceutical companies developing proprietary synthetic routes and derivative compounds. The compound's versatility as a synthetic intermediate is evidenced by its incorporation into various molecular scaffolds targeting different therapeutic areas, including oncology and infectious diseases. Analytical methods for quality control have also advanced, with new HPLC and LC-MS protocols enabling precise quantification of the compound in complex matrices.
Future research directions include exploring the compound's potential in combination therapies and investigating its metabolites for additional pharmacological activities. The development of more sustainable synthetic routes using biocatalysis or flow chemistry approaches is also an active area of investigation. As the understanding of this compound's properties deepens, it is expected to play an increasingly important role in the discovery of next-generation therapeutics.
1932426-29-3 ((1R)-1-(2-bromo-6-fluorophenyl)-2,2,2-trifluoroethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)